Pubchem_71365251

• CAS No.: 53364-13-9
• Molecular Formula: C5H14HgSi
• Molecular Weight: 302.84 g/mol
• InChI: InChI=1S/C3H9Si.C2H5.Hg/c1-4(2)3;1-2;/h1-3H3;1H2,2H3
• InChI Key: NDDKVPOQGWGNRF-UHFFFAOYSA-N
• Canonical SMILES: CC[Hg].C[Si](C)C

Description

Pubchem_71365251 is a chemical compound listed in the PubChem database, a comprehensive resource for chemical information

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Pubchem_71365251 involves specific reaction conditions and reagents. The detailed synthetic route typically includes the following steps:

Starting Materials: The synthesis begins with readily available starting materials.

Reaction Conditions: The reaction conditions, such as temperature, pressure, and solvents, are optimized to achieve the desired product.

Purification: The final product is purified using techniques such as recrystallization or chromatography to obtain a high-purity compound.

Industrial Production Methods

In an industrial setting, the production of this compound may involve large-scale synthesis using automated equipment and stringent quality control measures. The process is designed to be cost-effective and efficient, ensuring a consistent supply of the compound for various applications.

Chemical Reactions Analysis

Types of Reactions

Pubchem_71365251 undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized using specific oxidizing agents.

Reduction: Reduction reactions involve the addition of hydrogen or removal of oxygen.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

The common reagents used in these reactions include:

Oxidizing Agents: Such as potassium permanganate or hydrogen peroxide.

Reducing Agents: Such as lithium aluminum hydride or sodium borohydride.

Catalysts: Various catalysts may be used to facilitate the reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. These products can be further analyzed and characterized using techniques such as spectroscopy and chromatography.

Scientific Research Applications

Pubchem_71365251 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent or intermediate in organic synthesis.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its therapeutic potential in treating various diseases.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Pubchem_71365251 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its mechanism of action can provide insights into its potential therapeutic applications.

Conclusion

This compound is a versatile compound with significant potential in various scientific fields. Its unique properties, synthetic routes, and wide range of applications make it an important subject of study for researchers and industry professionals alike.